Cas no 851399-73-0 (N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• CAS No: 851399-73-0
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6571912
• PubChem ID: 2468507
• Update Time: 2025-10-30

N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607928
• Z46270141
• N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• 851399-73-0

• Inchi： 1S/C18H22N4O4S/c1-15-13-17(20-26-15)19-18(23)14-21-8-10-22(11-9-21)27(24,25)12-7-16-5-3-2-4-6-16/h2-7,12-13H,8-11,14H2,1H3,(H,19,20,23)/b12-7+
• InChI Key： TVKPCMQFSXDUKM-KPKJPENVSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(NC2C=C(C)ON=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide

Professional Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide (CAS No. 851399-73-0)

N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851399-73-0, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a combination of heterocyclic and sulfonamide functionalities, makes it a subject of intense study for its pharmacological properties.

The core structure of N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide incorporates an oxazole ring, which is a five-membered heterocycle containing one oxygen atom. This oxazole moiety is known for its stability and its ability to participate in various biochemical interactions. The presence of a 5-methyl substituent on the oxazole ring further enhances its reactivity and binding affinity, making it an attractive scaffold for drug design.

The other key component of this compound is the piperazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Piperazine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate neurotransmitter systems. In particular, the sulfonamide group attached to the piperazine ring in this compound introduces additional functionality that can influence its pharmacokinetic and pharmacodynamic properties. The 2-phenylethenesulfonyl group adds another layer of complexity, potentially enhancing the compound's interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that target central nervous system disorders. N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide has been investigated for its potential role in modulating these systems. Preliminary studies suggest that this compound may interact with receptors and enzymes involved in neurotransmitter regulation, offering a promising lead for further development.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the oxazole ring typically involves cyclization reactions, while the piperazine and sulfonamide functionalities are incorporated through nucleophilic substitution and sulfonylation reactions, respectively. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity.

The pharmacological profile of this compound is under active investigation. Initial in vitro studies have demonstrated that N-(5-methyl-1,2-oxazol-3 -yl])-2-[4-(2-phenoxyethenesulfonyl)piperazin -1 -yl]acetamide exhibits potential activity against various biological targets. These studies have focused on evaluating its interaction with enzymes and receptors relevant to central nervous system disorders. The presence of multiple functional groups suggests that this compound may have multifaceted mechanisms of action, which could be advantageous for treating complex conditions.

In addition to its potential therapeutic applications, N-(5-methyl -1,2 -oxazol -3 -yl -) - 2-[4 - (< strong > 2 - phenylethenesulfonyl strong >) piperazin - 1 - yl ] acet amide has also been explored for its pharmacokinetic properties. Studies have been conducted to assess its solubility, stability, and metabolic pathways. These parameters are crucial for determining the feasibility of developing this compound into a viable drug candidate. The results indicate that the compound exhibits favorable properties that could enhance its bioavailability and therapeutic efficacy.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships of candidate compounds. N-(5-methyl -1 , 2 - ox az ol - 3 - y l strong >) - 2 [ 4 [ ( strong > 2 - phenyleth en es ul fon y l strong >) piper azin e - 1 - y l ] acet amide serves as an excellent example of how detailed chemical analysis can guide drug discovery efforts. By studying the interactions between different functional groups within the molecule, researchers can gain insights into how these components contribute to overall biological activity.

The future directions for research on N-(5-methyl -1 , 2 - ox az ol strong >)-3-y l]-[4([] phenyleth ene sul fon y l strong >) piper azin e ) acet amide include further exploration of its pharmacological effects in vivo . Animal models will be utilized to assess behavioral responses and physiological changes induced by this compound . Additionally , computational methods such as molecular docking and simulations will be employed to predict how it interacts with biological targets at an atomic level . These approaches will provide valuable data for optimizing lead structures before moving into clinical trials . p > < p > As research continues , it is expected that more compounds like N -( < strong > 5 methyl 12 ox az ol 3 y l strong > ) ] [ 4 [ ( strong > phen eth ene sul fon y l strong ) piper azin e ) acet amide will emerge as promising candidates for treating various diseases . The combination of innovative synthetic strategies , advanced analytical techniques , and interdisciplinary collaboration will drive progress toward developing next-generation therapeutics . This compound exemplifies the importance of investing in fundamental research , which ultimately leads to breakthroughs with significant societal impact . p >